Cas no 10307-28-5 (1-Octanesulfonic acid,methyl ester)
10307-28-5 structure
Product Name:1-Octanesulfonic acid,methyl ester
CAS No:10307-28-5
MF:C9H20O3S
MW:208.318302154541
CID:151787
PubChem ID:165858
Update Time:2025-04-19
1-Octanesulfonic acid,methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanesulfonic acid,methyl ester
- methyl octane-1-sulfonate
- methyl octanesulfonate
- DTXSID00145627
- 10307-28-5
- SCHEMBL7864757
- 1-Octanesulfonic acid, methyl ester
- Octane sulfonic acid methyl ester
-
- Inchi: 1S/C9H20O3S/c1-3-4-5-6-7-8-9-13(10,11)12-2/h3-9H2,1-2H3
- InChI Key: LNPONCGOKNIEJA-UHFFFAOYSA-N
- SMILES: S(CCCCCCCC)(=O)(=O)OC
Computed Properties
- Exact Mass: 208.1134
- Monoisotopic Mass: 208.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.018
- Boiling Point: 309.8°Cat760mmHg
- Flash Point: 141.2°C
- Refractive Index: 1.443
- PSA: 43.37
1-Octanesulfonic acid,methyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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